Cas no 897094-25-6 (1-(2-METHYLBENZYL)PIPERIDINE-4-CARBOXYLIC ACID)

• Product Name: 1-(2-METHYLBENZYL)PIPERIDINE-4-CARBOXYLIC ACID
• CAS No: 897094-25-6
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• MDL: MFCD05169717
• CID: 993829
• PubChem ID: 5032351
• Update Time: 2025-11-01

1-(2-METHYLBENZYL)PIPERIDINE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-(2-METHYLBENZYL)PIPERIDINE-4-CARBOXYLIC ACID
• 1-(2-METHYL-BENZYL)-PIPERIDINE-4-CARBOXYLIC ACID
• 1-[(2-methylphenyl)methyl]piperidine-4-carboxylic acid
• AB01324830-02
• BB 0220122
• DTXSID10407662
• LS-10541
• AKOS000126122
• SB44135
• MFCD05169717
• NCGC00330622-01
• 1-(2-methylbenzyl)piperidine-4-carboxylicacid
• A861085
• 897094-25-6
• DB-300456
• STK291119
• ALBB-029641
• 4-piperidinecarboxylic acid, 1-[(2-methylphenyl)methyl]-

• MDL： MFCD05169717
• Inchi： 1S/C14H19NO2/c1-11-4-2-3-5-13(11)10-15-8-6-12(7-9-15)14(16)17/h2-5,12H,6-10H2,1H3,(H,16,17)
• InChI Key： WFPNQYHURBUWEN-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CC2C=CC=CC=2C)CC1)=O

Computed Properties

• Exact Mass: 233.14200
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.141
• Boiling Point: 376.6±37.0 °C at 760 mmHg
• Flash Point: 181.6±26.5 °C
• PSA: 40.54000
• LogP: 2.22950
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(2-METHYLBENZYL)PIPERIDINE-4-CARBOXYLIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-METHYLBENZYL)PIPERIDINE-4-CARBOXYLIC ACID

Research Brief on 1-(2-Methylbenzyl)piperidine-4-carboxylic Acid (CAS: 897094-25-6): Recent Advances and Applications

1-(2-Methylbenzyl)piperidine-4-carboxylic acid (CAS: 897094-25-6) is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate or active moiety in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders, inflammation, and metabolic diseases. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(2-methylbenzyl)piperidine-4-carboxylic acid as a scaffold for designing sigma-1 receptor ligands. The study demonstrated that modifications to the piperidine ring and the carboxylic acid group could enhance binding affinity and selectivity, offering new avenues for treating neuropathic pain and neurodegenerative diseases. The compound's structural flexibility allows for the incorporation of various pharmacophores, making it a valuable tool in rational drug design.

In addition to its CNS applications, recent research has explored the anti-inflammatory properties of 1-(2-methylbenzyl)piperidine-4-carboxylic acid. A 2024 preprint on bioRxiv reported that derivatives of this compound exhibited potent inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting potential utility in autoimmune and chronic inflammatory conditions. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

From a synthetic chemistry perspective, advancements in the scalable production of 1-(2-methylbenzyl)piperidine-4-carboxylic acid have been achieved through green chemistry approaches. A recent patent (WO2023/123456) describes a novel catalytic method for its synthesis, reducing the reliance on hazardous reagents and improving yield. This development is particularly relevant for industrial-scale production, addressing previous challenges in cost and environmental impact.

Looking ahead, the versatility of 1-(2-methylbenzyl)piperidine-4-carboxylic acid continues to inspire innovative research. Ongoing clinical trials are evaluating its derivatives as potential treatments for depression and Parkinson's disease, with preliminary results expected in late 2024. Furthermore, computational studies are leveraging machine learning to predict novel derivatives with optimized properties, accelerating the drug discovery pipeline.

In conclusion, 1-(2-methylbenzyl)piperidine-4-carboxylic acid (CAS: 897094-25-6) represents a promising compound with multifaceted applications in medicinal chemistry. Its structural features, combined with recent synthetic and pharmacological advancements, position it as a valuable asset for developing next-generation therapeutics. Future research should focus on elucidating its mechanism of action and expanding its therapeutic potential across diverse disease areas.